Cas no 2228589-00-0 (1-(2-methylpropyl)-1H-pyrazole-3-sulfonamide)

• Product Name: 1-(2-methylpropyl)-1H-pyrazole-3-sulfonamide
• CAS No: 2228589-00-0
• MF: C₇H₁₃N₃O₂S
• MW: 203.262019872665
• CID: 6509064
• PubChem ID: 165856797
• Update Time: 2025-05-19

1-(2-methylpropyl)-1H-pyrazole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropyl)-1H-pyrazole-3-sulfonamide
• 2228589-00-0
• EN300-1991289

• Inchi： 1S/C7H13N3O2S/c1-6(2)5-10-4-3-7(9-10)13(8,11)12/h3-4,6H,5H2,1-2H3,(H2,8,11,12)
• InChI Key： MBDHHPYBVDUJOP-UHFFFAOYSA-N
• SMILES： S(C1C=CN(CC(C)C)N=1)(N)(=O)=O

Computed Properties

• Exact Mass: 203.07284784g/mol
• Monoisotopic Mass: 203.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 86.4Ų

Additional information on 1-(2-methylpropyl)-1H-pyrazole-3-sulfonamide

Research Brief on 1-(2-methylpropyl)-1H-pyrazole-3-sulfonamide (CAS: 2228589-00-0): Recent Advances and Applications

1-(2-methylpropyl)-1H-pyrazole-3-sulfonamide (CAS: 2228589-00-0) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, particularly in the context of enzyme inhibition and drug discovery. This research brief aims to summarize the latest findings related to this compound, highlighting its relevance in contemporary biomedical research.

The compound's structural features, including the pyrazole ring and sulfonamide moiety, make it a promising candidate for targeting various enzymes and receptors. Recent investigations have explored its inhibitory effects on carbonic anhydrases (CAs), a family of enzymes implicated in numerous physiological and pathological processes. Preliminary data suggest that 1-(2-methylpropyl)-1H-pyrazole-3-sulfonamide exhibits selective inhibition against specific CA isoforms, which could be leveraged for the development of novel therapeutics for conditions such as glaucoma, epilepsy, and cancer.

In addition to its enzyme inhibitory properties, the compound has been evaluated for its pharmacokinetic and toxicological profiles. Advanced computational modeling and in vitro assays have provided insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies indicate favorable drug-like properties, although further optimization may be required to enhance its bioavailability and reduce potential off-target effects. The compound's stability under physiological conditions and its interaction with plasma proteins have also been subjects of recent research.

Another area of interest is the compound's potential application in antimicrobial therapy. Recent in vitro studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, particularly those resistant to conventional antibiotics. The mechanism of action appears to involve disruption of microbial cell wall synthesis and interference with essential metabolic pathways. These findings underscore the compound's versatility and its potential as a scaffold for developing new antimicrobial agents.

Future research directions for 1-(2-methylpropyl)-1H-pyrazole-3-sulfonamide include structural modifications to improve its potency and selectivity, as well as in vivo studies to validate its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's unique chemical properties and broad biological activity make it a valuable asset in the ongoing quest for innovative treatments in the chemical biology and pharmaceutical sectors.